Cas no 89108-61-2 (Pyrido[2,3-b]pyrazin-6(5H)-one, 7-butyl-8-hydroxy-5-phenyl-)

• Product Name: Pyrido[2,3-b]pyrazin-6(5H)-one, 7-butyl-8-hydroxy-5-phenyl-
• CAS No: 89108-61-2
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 612122
• PubChem ID: 54680043
• Update Time: 2025-04-19

Pyrido[2,3-b]pyrazin-6(5H)-one, 7-butyl-8-hydroxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazin-6(5H)-one, 7-butyl-8-hydroxy-5-phenyl-
• 7-butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6-one
• SCHEMBL10811172
• 7-(n-Butyl)-8-hydroxy-5-phenyl-pyrido[2,3-b]pyrazine-6(5H)one
• 7-(n-Butyl)-8-hydroxy-5-phenylpyrido[2,3-b]pyrazine-6(5H)-one
• DTXSID30715670
• PRMCQFRCHFAZMP-UHFFFAOYSA-N
• CHEMBL66661
• 7-Butyl-8-hydroxy-5-phenylpyrido[2,3-b]pyrazin-6(5H)-one
• 89108-61-2

• Inchi： 1S/C17H17N3O2/c1-2-3-9-13-15(21)14-16(19-11-10-18-14)20(17(13)22)12-7-5-4-6-8-12/h4-8,10-11,21H,2-3,9H2,1H3
• InChI Key： PRMCQFRCHFAZMP-UHFFFAOYSA-N
• SMILES： OC1C2C(=NC=CN=2)N(C2C=CC=CC=2)C(C=1CCCC)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3Ų